Cas no 104036-80-8 (Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI))

• Product Name: Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI)
• CAS No: 104036-80-8
• MF: C₁₁H₁₈ClNS
• MW: 231.78532075882
• CID: 177138
• PubChem ID: 3025556
• Update Time: 2025-04-19

Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI) Chemical and Physical Properties

Names and Identifiers

• Phenethylamine, b-(isopropylthio)-, hydrochloride(6CI)
• 2-phenyl-2-propan-2-ylsulfanyl-ethanamine hydrochloride
• 2-phenyl-2-propan-2-ylsulfanylethanamine,hydrochloride
• 2-[(1-methylethyl)sulfanyl]-2-phenylethanamine hydrochloride
• beta-Isopropylthio-beta-phenylethylamine hydrochloride
• Phenethylamine, beta-(isopropylthio)-, hydrochloride
• 2-phenyl-2-propan-2-ylsulfanylethanamine;hydrochloride
• DTXSID70908761
• 104036-80-8
• 2-Phenyl-2-[(propan-2-yl)sulfanyl]ethan-1-amine--hydrogen chloride (1/1)

• Inchi： 1S/C11H17NS.ClH/c1-9(2)13-11(8-12)10-6-4-3-5-7-10;/h3-7,9,11H,8,12H2,1-2H3;1H
• InChI Key： LRADIYLUMHNTSN-UHFFFAOYSA-N
• SMILES： Cl.S(C(C)C)C(CN)C1C=CC=CC=1

Computed Properties

• Exact Mass: 231.08504
• Monoisotopic Mass: 231.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Boiling Point: 287.7°C at 760 mmHg
• Flash Point: 127.8°C
• PSA: 26.02
• LogP: 4.33030